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Compound of Interest

Compound Name: SF 11

Cat. No.: B1663727 Get Quote

Initial research indicates that "SF 11" is not a standard identifier for a chemical substance.

Instead, the designation "SF 11" corresponds to a 47 mm Stainless Steel Filtration Set, a

common piece of laboratory apparatus.[1] The proper handling and disposal of this equipment

are crucial for maintaining laboratory safety and preventing cross-contamination.

This guide provides the proper disposal procedures for the SF 11 Filtration Apparatus. If "SF
11" is being used as an internal identifier for a specific chemical in your laboratory, it is

imperative to consult the Safety Data Sheet (SDS) for that substance. The SDS is the primary

source of information for chemical handling and disposal. Section 11 of an SDS details the

toxicological information of a substance, which is a key component in assessing its hazards.[2]

Proper Disposal Procedures for the SF 11 Filtration
Apparatus
The SF 11 Filtration Apparatus consists of several components, each requiring specific

cleaning and disposal methods. The primary components include a stainless steel funnel and

support base, a borosilicate glass receiver flask, and a silicone stopper.

Decontamination and Cleaning Protocol
Before disposal, all components of the SF 11 Filtration Apparatus must be thoroughly cleaned

and decontaminated to remove any chemical or biological residues.

Disassembly: Carefully disassemble the filtration apparatus, separating the funnel, support

base, glass flask, and silicone stopper.
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Initial Rinse: Rinse all components with an appropriate solvent to remove the bulk of any

residual chemicals. For aqueous solutions, use deionized water. For organic residues, use a

suitable organic solvent in a well-ventilated area or chemical fume hood.

Washing: Wash all components with a laboratory-grade detergent and warm water. Use

appropriate brushes to scrub all surfaces.

Final Rinse: Rinse the components thoroughly with deionized water to remove any detergent

residue.

Sterilization (if applicable): If the apparatus was used for microbiological or cell culture work,

the stainless steel and glass components should be sterilized via autoclaving.[1] The silicone

stopper may also be autoclavable, but this should be confirmed with the manufacturer's

specifications.

Drying: Allow all components to air dry completely or dry them in a laboratory oven.

Component Disposal Plan
Once cleaned and decontaminated, the components of the SF 11 Filtration Apparatus can be

disposed of. The appropriate disposal method depends on the material of the component and

its condition.
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Component Material
Condition for
Disposal

Proper Disposal
Procedure

Funnel & Support

Base
Stainless Steel 316

Damaged, corroded,

or no longer functional

Dispose of as scrap

metal according to

institutional

guidelines. Ensure it is

clearly marked as

"clean" and "non-

hazardous."

Receiver Flask Borosilicate Glass
Chipped, cracked, or

broken

Dispose of in a

designated "Broken

Glass" disposal box.

Do not place in

regular trash to

prevent injury to

custodial staff.

Silicone Stopper Silicone Rubber
Degraded, discolored,

or damaged

Dispose of in the

regular solid waste

stream, unless

contaminated with

hazardous materials

that could not be

removed during

cleaning.

Drain Hose Rubber Worn out or damaged

Dispose of in the

regular solid waste

stream. Note that

some hoses may not

be autoclavable.[1]

Experimental Workflow for Disposal
The following diagram outlines the decision-making process for the proper disposal of the SF
11 Filtration Apparatus.
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Disposal workflow for the SF 11 Filtration Apparatus.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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